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Compound of Interest

Compound Name: Flutrimazole

Cat. No.: B1673498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acute toxicity and safety profile

of Flutrimazole, a topical imidazole antifungal agent, as established in preclinical studies. The

information is compiled from various toxicological evaluations to support its clinical

development and safe use.

Executive Summary
Flutrimazole exhibits a favorable acute toxicity profile in preclinical animal models. Studies in

mice, rats, rabbits, and guinea pigs have demonstrated a very low order of acute toxicity

following oral and intraperitoneal administration. Furthermore, it is well-tolerated locally,

showing no significant dermal or ocular irritation, and lacks sensitizing, phototoxic, or

photoallergic potential. These findings, coupled with its minimal systemic absorption after

topical application, indicate a low risk of systemic toxicity and a high degree of safety for its

intended therapeutic use.

Quantitative Toxicity Data
The following tables summarize the key quantitative data from acute toxicity studies of

Flutrimazole.

Table 1: Acute Lethal Dose (LD50) of Flutrimazole
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Species
Route of
Administration

LD50 (mg/kg) Reference

Mice Oral ≥ 1000 [1]

Rats Oral ≥ 1000 [1]

Mice Intraperitoneal ≥ 1000 [1]

Rats Intraperitoneal ≥ 1000 [1]

Table 2: Dermal and Ocular Irritation of 1% Flutrimazole Cream

Study Species
Test
Substance

Irritation
Index

Result Reference

Acute Dermal

Irritation
Rabbit

1%

Flutrimazole

Cream

Not specified

No lesions

due to

flutrimazole

[1]

Cumulative

Dermal

Irritation

Rabbit

1%

Flutrimazole

Cream

1.2

Better

tolerated than

1%

Clotrimazole

cream

[1]

Cumulative

Dermal

Irritation

Rabbit

1%

Clotrimazole

Cream

3.7 - [1]

Acute Ocular

Irritation
Rabbit

1%

Flutrimazole

Cream

Not specified

No lesions

due to

flutrimazole

[1]

Table 3: Sensitization, Phototoxicity, and Photoallergy Potential of 1% Flutrimazole Cream
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Study Species Test Result Reference

Dermal

Sensitization
Guinea Pig

Magnusson and

Kligman Test

Lacks sensitizing

potential
[1]

Phototoxicity Guinea Pig Not specified

Devoid of

phototoxic

potential

[1]

Photoallergy Guinea Pig Not specified

Does not induce

photoallergic

reactions

[1]

Mechanism of Action
Flutrimazole, like other imidazole antifungal agents, exerts its therapeutic effect by inhibiting

the fungal enzyme lanosterol 14α-demethylase.[2][3][4][5][6][7] This enzyme is a critical

component of the ergosterol biosynthesis pathway in fungi. Ergosterol is an essential structural

component of the fungal cell membrane. By inhibiting its synthesis, Flutrimazole disrupts the

integrity and function of the cell membrane, leading to fungal cell death.

Fungal Cell

Flutrimazole Action

Lanosterol Lanosterol 14α-demethylase
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Dermal Irritation (OECD 404) Ocular Irritation (OECD 405)

Dermal Application

Observation_Dermal

Single dose to rabbit skin

Erythema and Edema Scoring

Up to 14 days

Ocular Instillation

Observation_Ocular

Single dose into conjunctival sac of rabbit eye

Corneal opacity, iritis, conjunctival redness, and chemosis scoring

Up to 21 days

Induction Phase Rest PeriodIntradermal and Topical Application Challenge Phase10-14 days Observation and ScoringTopical Application Assessment of Sensitization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preclinical Acute Toxicity and Safety Profile of
Flutrimazole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673498#acute-toxicity-and-safety-profile-of-
flutrimazole-in-preclinical-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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